Cas no 2680756-87-8 (benzyl N-2-(2-hydroxyethoxy)phenylcarbamate)

• Product Name: benzyl N-2-(2-hydroxyethoxy)phenylcarbamate
• CAS No: 2680756-87-8
• MF: C₁₆H₁₇NO₄
• MW: 287.310484647751
• CID: 5633684
• PubChem ID: 165924147
• Update Time: 2025-05-23

benzyl N-2-(2-hydroxyethoxy)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[2-(2-hydroxyethoxy)phenyl]carbamate
• EN300-28287493
• 2680756-87-8
• benzyl N-2-(2-hydroxyethoxy)phenylcarbamate

• Inchi： 1S/C16H17NO4/c18-10-11-20-15-9-5-4-8-14(15)17-16(19)21-12-13-6-2-1-3-7-13/h1-9,18H,10-12H2,(H,17,19)
• InChI Key： RQCVEZCKQLINTD-UHFFFAOYSA-N
• SMILES： O(CCO)C1C=CC=CC=1NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 287.11575802g/mol
• Monoisotopic Mass: 287.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 67.8Ų

Additional information on benzyl N-2-(2-hydroxyethoxy)phenylcarbamate

Comprehensive Overview of Benzyl N-2-(2-hydroxyethoxy)phenylcarbamate (CAS No. 2680756-87-8)

Benzyl N-2-(2-hydroxyethoxy)phenylcarbamate (CAS No. 2680756-87-8) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural properties. This carbamate derivative features a benzyl group attached to a phenyl ring via a carbamate linkage, further modified with a 2-hydroxyethoxy side chain. Such molecular architecture makes it a promising candidate for drug discovery, particularly in targeted therapies and prodrug development.

Recent trends in scientific literature highlight growing interest in carbamate-based compounds like Benzyl N-2-(2-hydroxyethoxy)phenylcarbamate, as they demonstrate enhanced metabolic stability compared to ester analogs. Researchers are particularly exploring its potential as a protease inhibitor scaffold or controlled-release drug carrier, aligning with current industry demands for improved pharmacokinetic profiles. The hydroxyethoxy moiety introduces polarity, which may influence solubility parameters – a critical factor addressed in modern QSAR (Quantitative Structure-Activity Relationship) studies.

From a synthetic chemistry perspective, CAS 2680756-87-8 represents an interesting case study in protective group strategies. The benzyl carbamate (Cbz) functionality serves dual purposes: it protects amines during multi-step syntheses while enabling selective deprotection under mild hydrogenolysis conditions. This characteristic has spurred discussions in organic chemistry forums about its utility in complex molecule assembly, particularly for peptide mimetics and small molecule therapeutics.

Analytical challenges surrounding Benzyl N-2-(2-hydroxyethoxy)phenylcarbamate frequently appear in HPLC method development discussions. The compound's amphiphilic nature (due to both aromatic and hydrophilic groups) requires careful optimization of mobile phase conditions, making it a relevant example for chromatography troubleshooting guides. Advanced characterization techniques like LC-MS and NMR spectroscopy are typically employed to verify its purity and structural integrity.

In material science applications, the compound's hydrogen-bonding capacity through its hydroxyethoxy and carbamate groups has drawn attention for designing supramolecular architectures. Some patent literature suggests potential in creating biodegradable polymers with tunable degradation rates, responding to the global push for sustainable biomaterials. This aligns with frequent search queries about "green chemistry alternatives" and "eco-friendly polymer additives".

The safety profile of Benzyl N-2-(2-hydroxyethoxy)phenylcarbamate remains an active research area. While not classified as hazardous under standard protocols, proper laboratory handling procedures should be followed due to its powder form. Recent in silico toxicity prediction studies using ADMET software models indicate favorable preliminary results, though experimental validation is ongoing – a topic frequently searched in computational chemistry circles.

Commercial availability of CAS 2680756-87-8 has increased significantly since 2020, with suppliers offering it both as a research-grade chemical and custom synthesis intermediate. Pricing trends show seasonal fluctuations typical of fine chemicals, with current focus on scaling up production through continuous flow chemistry methods – a hot topic in process chemistry optimization webinars.

From a regulatory standpoint, Benzyl N-2-(2-hydroxyethoxy)phenylcarbamate falls under general chemical regulations without special restrictions. However, its potential pharmaceutical applications mean researchers should monitor evolving ICH guidelines on impurity profiling, especially regarding genotoxic impurities – a frequently searched concern in pharma quality control discussions.

Future research directions likely to shape interest in this compound include investigations into its enzyme inhibition potential and applications in bioconjugation chemistry. The compound's balanced lipophilicity (calculated LogP ~2.1) makes it particularly interesting for blood-brain barrier penetration studies, connecting to popular searches about CNS drug development strategies.